Cas no 20902-48-1 (L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI))

• Product Name: L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)
• CAS No: 20902-48-1
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD30541351
• CID: 241760
• PubChem ID: 10965964
• Update Time: 2025-11-02

L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)
• Oxamicacid, (1-carboxyethyl)-, diethyl ester, L- (8CI)
• ethyl (2S)-2-[(2-ethoxy-2-oxoacetyl)amino]propanoate
• Ethyl-N-(ethoxalyl-L-alaninate
• ethyl (2S)-2-(2-ethoxy-2-oxoacetamido)propanoate
• SCHEMBL6016763
• (S)-Ethyl 2-(2-ethoxy-2-oxoacetamido)propanoate
• AKOS030573982
• Ethyl N-[ethoxy(oxo)acetyl]-L-alaninate
• 20902-48-1
• AS-68314
• DTXSID60450108
• N-(ETHOXYOXOACETYL)-L-ALANINE ETHYL ESTER

• MDL： MFCD30541351
• Inchi： 1S/C9H15NO5/c1-4-14-8(12)6(3)10-7(11)9(13)15-5-2/h6H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• InChI Key： WBQQDEUSGHGJMH-LURJTMIESA-N
• SMILES： O(CC)C([C@H](C)NC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI)

Comprehensive Guide to L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) (CAS No. 20902-48-1)

L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester (9CI) (CAS No. 20902-48-1) is a specialized amino acid derivative with significant applications in pharmaceutical synthesis, biochemical research, and flavor enhancement. This compound belongs to the class of N-acylated alanine esters, which are widely studied for their unique chemical properties and biological activities. With the growing interest in peptide synthesis and green chemistry, this compound has gained attention for its role as a building block in advanced organic reactions.

The molecular structure of L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester features an ethoxyoxoacetyl group attached to the amino nitrogen of L-alanine ethyl ester. This modification enhances its reactivity and solubility in organic solvents, making it valuable for drug discovery and material science. Researchers often utilize this compound in asymmetric synthesis due to its chiral center, which is crucial for producing enantiomerically pure compounds.

In recent years, the demand for custom amino acid derivatives like L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester has surged, driven by advancements in proteomics and biopharmaceuticals. Its applications extend to enzyme substrate studies, where it serves as a mimic for natural peptide intermediates. Additionally, the food industry explores its potential as a flavor precursor, given its ability to release umami-enhancing compounds under controlled conditions.

From a market perspective, CAS No. 20902-48-1 is primarily supplied by fine chemical manufacturers catering to research institutions and industrial laboratories. The compound’s stability under ambient conditions and compatibility with standard purification techniques (e.g., column chromatography) make it a practical choice for multistep syntheses. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

Environmental and sustainability considerations are increasingly shaping the production of specialty chemicals like L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester. Manufacturers are adopting eco-friendly solvents and catalytic processes to minimize waste, aligning with the principles of green chemistry. This shift resonates with global trends toward sustainable pharmaceutical development, where biodegradable intermediates are prioritized.

For researchers seeking high-purity CAS No. 20902-48-1, it is essential to source the compound from reputable suppliers with stringent quality control protocols. Key parameters to evaluate include enantiomeric excess, residual solvent levels, and batch-to-batch consistency. Storage recommendations typically advise keeping the compound in a cool, dry environment to prevent hydrolysis of the ester moiety.

The future of L-Alanine,N-(ethoxyoxoacetyl)-, ethyl ester lies in its integration with emerging technologies such as continuous flow chemistry and AI-driven molecular design. These innovations could unlock novel applications in personalized medicine and smart materials. As the scientific community continues to explore its potential, this compound remains a versatile tool for cutting-edge research.